Cas no 931105-37-2 (methyl 5-bromo-2-fluoropyridine-3-carboxylate)

methyl 5-bromo-2-fluoropyridine-3-carboxylate structure
931105-37-2 structure
Product Name:methyl 5-bromo-2-fluoropyridine-3-carboxylate
CAS No:931105-37-2
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD11617316
CID:796707
PubChem ID:45588056
Update Time:2024-10-26

methyl 5-bromo-2-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-fluoronicotinate
    • 3-Pyridinecarboxylicacid, 5-bromo-2-fluoro-, methyl ester
    • methyl 5-bromo-2-fluoropyridine-3-carboxylate
    • METHYL 5-BROMO-2-FLUORO-3-PYRIDINECARBOXYLATE
    • PubChem23895
    • QWPLSFRRQYGYTD-UHFFFAOYSA-N
    • SBB098159
    • SB10307
    • BC004988
    • AB0027722
    • W9589
    • ST24031131
    • AM20061777
    • METHYL 5-BROMO-2-FLUORONICOTINIC ACID
    • 5-BROMO-2-
    • MDL： MFCD11617316
    • Inchi： 1S/C7H5BrFNO2/c1-12-7(11)5-2-4(8)3-10-6(5)9/h2-3H,1H3
    • InChI Key： QWPLSFRRQYGYTD-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=NC=C(Br)C=1)OC

Computed Properties

  • Exact Mass: 232.94900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • PSA: 39.19000
  • LogP: 1.76980

methyl 5-bromo-2-fluoropyridine-3-carboxylate Security Information

  • HazardClass：IRRITANT

methyl 5-bromo-2-fluoropyridine-3-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-bromo-2-fluoropyridine-3-carboxylate Pricemore >>

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methyl 5-bromo-2-fluoropyridine-3-carboxylate Production Method

Production Method 1

29241-66-5 29241-66-5
931105-37-2 931105-37-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  20 h, rt
Reference
Preparation of 3-(pyrimidin-5-yl)-2-fluorobenzyl carbamimidoylcarbamate and 3-(pyridin-3-yl)-2-fluorobenzyl carbamimidoylcarbamate derivatives as VA P-1 (vascular adhesion protein-1) inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

78686-79-0 78686-79-0
931105-37-2 931105-37-2
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ;  2 d, rt; 4 h, 60 °C; cooled
Reference
Preparation of heterocyclic Met kinase inhibitors for use in treating cancer
, United States, , ,

Production Method 3

78686-79-0 78686-79-0
931105-37-2 931105-37-2
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ;  45 °C; 48 h, 50 °C
Reference
Structure-Based Design, Synthesis, and Biological Evaluation of Imidazo[4,5-b]Pyridin-2-one-Based p38 MAP Kinase Inhibitors: Part 2
Kaieda, Akira ; Takahashi, Masashi ; Fukuda, Hiromi; Okamoto, Rei; Morimoto, Shinji; et al, ChemMedChem, 2019, 14(24), 2093-2101

Production Method 4

78686-79-0 78686-79-0
931105-37-2 931105-37-2
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ;  45 °C; 48 h, 50 °C
Reference
Structure-Based Design, Synthesis, and Biological Evaluation of Imidazo[4,5-b]pyridin-2-one-Based p38 MAP Kinase Inhibitors: Part 1
Kaieda, Akira ; Takahashi, Masashi ; Fukuda, Hiromi; Okamoto, Rei; Morimoto, Shinji; et al, ChemMedChem, 2019, 14(10), 1022-1030

Production Method 5

78686-79-0 78686-79-0
931105-37-2 931105-37-2
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ;  48 h, 45 - 50 °C
Reference
Preparation of fused heterocyclic compounds as p38 MAP kinase inhibitors and inhibitors of TNF-α production
, World Intellectual Property Organization, , ,

Production Method 6

29241-66-5 29241-66-5
931105-37-2 931105-37-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  12 h, 25 °C
Reference
Chiral amides as SOS1 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer and other diseases
, World Intellectual Property Organization, , ,

methyl 5-bromo-2-fluoropyridine-3-carboxylate Raw materials

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